(6S)-6-methylmorpholin-3-one
Overview
Description
(6S)-6-methylmorpholin-3-one, also known as MEMO, is a cyclic amine compound that has gained significant attention in the scientific community due to its unique chemical properties and potential applications. MEMO is a chiral molecule, meaning that it exists in two mirror image forms, with (6S)-MEMO being the biologically active form.
Scientific Research Applications
Epigenetic Regulation and mRNA Methylation
- Application : (6S)-6-methylmorpholin-3-one plays a role in the methylation of the N(6) position of adenosine (m(6)A), a posttranscriptional modification of RNA. This modification has been identified in mammalian genes and is particularly enriched near stop codons and in 3' UTRs. It's linked to tissue-specific regulation and developmental processes in the brain (Meyer et al., 2012).
Chemical Synthesis and Molecular Modifications
- Application : The compound is used in various chemical synthesis processes. For instance, it is involved in the preparation of bile acid metabolites, where specific reactions include cis-dihydroxylation with osmium tetroxide/N-methylmorpholine N-oxide, highlighting its role in complex organic synthesis processes (Iida et al., 1989).
Industrial Fiber Production
- Application : (6S)-6-methylmorpholin-3-one is used in the Lyocell process, a method for producing industrial fibers through the direct dissolution of cellulose. It is involved in various side reactions and byproduct formation in the cellulose/NMMO/water system, affecting the quality of fibers and the stability of the solvent (Rosenau et al., 2001).
Pharmaceutical Research and Drug Synthesis
- Application : This compound is pivotal in synthesizing various pharmaceuticals. For example, it has been used in the synthesis of N-methylmorpholinium 6-oxo-3,5-dicyano-1,4,5,6-tetrahydro-4-(spirocyclopentane)pyridine-2-thiolate, a key intermediate for producing different therapeutic molecules (Dyachenko & Litvinov, 1998).
Enzymatic Synthesis
- Application : It's utilized in chemo-enzymatic synthesis, like in the preparation of the mosquito oviposition attractant pheromone, demonstrating its role in biologically active compound synthesis (Henkel et al., 1995).
Catalysis in Organic Chemistry
- Application : The compound is involved in catalytic processes like osmium-catalyzed dihydroxylation of alkenes, indicating its utility in organic chemistry for the modification and functionalization of various molecules (Johansson et al., 2005).
properties
IUPAC Name |
(6S)-6-methylmorpholin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c1-4-2-6-5(7)3-8-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKUDAELDAIZDDT-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC(=O)CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CNC(=O)CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
127958-67-2 |
Source
|
| Record name | (6S)-6-methylmorpholin-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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